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Compound of Interest

Compound Name: 2-Bromo-3-methylbutyric acid

Cat. No.: B3420064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 2-Bromo-3-methylbutyric acid are critical for ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for its disposal, aligned with established safety protocols.

Immediate Safety and Handling Precautions
2-Bromo-3-methylbutyric acid is a hazardous chemical, classified as corrosive and harmful.

[1][2] It can cause severe skin burns and eye damage, and is harmful if swallowed or in contact

with skin.[1] Therefore, strict adherence to safety measures is paramount.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, and eye/face protection (safety goggles and a face

shield).[1] In case of dust formation, use a NIOSH-approved respirator.[3]

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust, fumes, or vapors.[1][3]

Handling: Avoid direct contact with the substance. Do not eat, drink, or smoke when handling

this product. Wash hands and any exposed skin thoroughly after handling.[1]
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The recommended procedure for the disposal of 2-Bromo-3-methylbutyric acid is through a

licensed and approved waste disposal company.[1][3] Do not attempt to dispose of this

chemical down the drain or in regular trash.

Containment:

Ensure the waste 2-Bromo-3-methylbutyric acid is stored in a suitable, properly labeled,

and sealed container. The container should be resistant to corrosion.

Store the waste container in a designated, secure, and well-ventilated area, away from

incompatible materials.[1]

Waste Collection:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup.[3]

Provide them with the Safety Data Sheet (SDS) for 2-Bromo-3-methylbutyric acid to

ensure they are fully aware of the hazards.

Accidental Spill Cleanup:

In the event of a spill, evacuate the area.[3]

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep up the material, avoiding dust formation, and place it into a

suitable container for disposal.[1][3]

For liquid spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, earth, vermiculite) and place it in a sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

All contaminated materials (absorbents, cleaning cloths, etc.) must also be disposed of as

hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3420064?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC268880250&productDescription=2-BROMO-3-METHYLBUTYRIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA000V7C.pdf
https://www.benchchem.com/product/b3420064?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC268880250&productDescription=2-BROMO-3-METHYLBUTYRIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA000V7C.pdf
https://www.benchchem.com/product/b3420064?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA000V7C.pdf
https://www.fishersci.com/store/msds?partNumber=AC268880250&productDescription=2-BROMO-3-METHYLBUTYRIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA000V7C.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromo-3-methylbutyric acid,

primarily derived from its Safety Data Sheet.

Property Value

CAS Number 565-74-2

Molecular Formula C5H9BrO2

Molecular Weight 181.03 g/mol

Hazard Classifications

Acute Toxicity, Oral (Category 4), Skin Corrosion

(Category 1B), Serious Eye Damage (Category

1)

Signal Word Danger

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-3-
methylbutyric acid.
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2-Bromo-3-methylbutyric Acid Disposal Workflow
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Caption: Disposal workflow for 2-Bromo-3-methylbutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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